Cas no 90087-37-9 (Ethyl 3-ethylisoxazole-5-carboxylate)

Ethyl 3-ethylisoxazole-5-carboxylate is a versatile isoxazole derivative commonly employed as a key intermediate in organic synthesis and pharmaceutical research. Its structural framework, featuring an ester-functionalized isoxazole ring, makes it valuable for constructing heterocyclic compounds and bioactive molecules. The compound exhibits good stability under standard conditions and demonstrates compatibility with a range of reaction conditions, including nucleophilic substitutions and cyclizations. Its moderate lipophilicity and well-defined reactivity profile enhance its utility in medicinal chemistry, particularly in the development of agrochemicals and pharmacologically active agents. The ethyl ester group further facilitates derivatization, enabling efficient downstream modifications.

Ethyl 3-ethylisoxazole-5-carboxylate structure

90087-37-9 structure

Product Name:Ethyl 3-ethylisoxazole-5-carboxylate

CAS No:90087-37-9

MF:C₈H₁₁NO₃

MW:169.177842378616

MDL:MFCD12026941

CID:1032451

PubChem ID:14267326

Update Time:2025-06-07

Ethyl 3-ethylisoxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-ethylisoxazole-5-carboxylate
- 90087-37-9
- ethyl 3-ethyl-1,2-oxazole-5-carboxylate
- BB 0258767
- A860906
- AMY24014
- AKOS002160549
- VS-06644
- SCHEMBL14770789
- MFCD12026941
- ethyl3-ethylisoxazole-5-carboxylate
- DTXSID70558189
- BBL017996
- STK503233
- DB-032211
- DB-370344
- MDL： MFCD12026941
- Inchi： 1S/C8H11NO3/c1-3-6-5-7(12-9-6)8(10)11-4-2/h5H,3-4H2,1-2H3
- InChI Key： DEEBIXLLZPVKDJ-UHFFFAOYSA-N
- SMILES： O1C(C(=O)OCC)=CC(CC)=N1

Computed Properties

Exact Mass: 169.07389321g/mol
Monoisotopic Mass: 169.07389321g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 52.3Å²

Experimental Properties

Density: 1.1±0.1 g/cm3
Boiling Point: 268.2±28.0 °C at 760 mmHg
Flash Point: 116.0±24.0 °C
Vapor Pressure: 0.0±0.5 mmHg at 25°C

Ethyl 3-ethylisoxazole-5-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
HazardClass：IRRITANT

Ethyl 3-ethylisoxazole-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM115478-1g	ethyl 3-ethylisoxazole-5-carboxylate	90087-37-9	95%	1g	$282	2021-08-06
TRC	B440553-10mg	ethyl 3-ethylisoxazole-5-carboxylate	90087-37-9		10mg	$ 50.00	2022-06-07
TRC	B440553-50mg	ethyl 3-ethylisoxazole-5-carboxylate	90087-37-9		50mg	$ 115.00	2022-06-07
TRC	B440553-100mg	ethyl 3-ethylisoxazole-5-carboxylate	90087-37-9		100mg	$ 185.00	2022-06-07
abcr	AB380837-500 mg	Ethyl 3-ethyl-1,2-oxazole-5-carboxylate; 95%	90087-37-9		500MG	€313.80	2023-02-20
abcr	AB380837-1 g	Ethyl 3-ethyl-1,2-oxazole-5-carboxylate; 95%	90087-37-9		1g	€406.00	2023-04-25
abcr	AB380837-5 g	Ethyl 3-ethyl-1,2-oxazole-5-carboxylate; 95%	90087-37-9		5g	€1074.00	2023-04-25
Chemenu	CM115478-1g	ethyl 3-ethylisoxazole-5-carboxylate	90087-37-9	95%	1g	$***	2023-05-29
eNovation Chemicals LLC	Y1002841-5g	Ethyl 3-ethylisoxazole-5-carboxylate	90087-37-9	95%	5g	$850	2024-07-24
abcr	AB380837-500mg	Ethyl 3-ethyl-1,2-oxazole-5-carboxylate, 95%; .	90087-37-9	95%	500mg	€333.00	2025-04-15